Cas no 2013153-28-9 (2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane)

2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane is a functionalized oxolane derivative featuring both a chloromethyl group and a pent-4-en-1-yl substituent. This compound is of interest in synthetic organic chemistry due to its reactive sites, which enable further modifications such as nucleophilic substitutions or cyclization reactions. The chloromethyl group offers versatility for derivatization, while the pent-4-en-1-yl side chain provides opportunities for cross-coupling or polymerization processes. Its oxolane (tetrahydrofuran) ring structure contributes to stability while maintaining reactivity under controlled conditions. This compound is particularly useful as an intermediate in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and specialty polymers, where precise functional group manipulation is required.

2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane structure

2013153-28-9 structure

Product Name:2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane

CAS No:2013153-28-9

MF:C₁₀H₁₇ClO

MW:188.694382429123

CID:5284557

PubChem ID:165789811

Update Time:2025-11-01

2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane Chemical and Physical Properties

Names and Identifiers

- 2013153-28-9
- EN300-678188
- 2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane
- 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane
- Inchi： 1S/C10H17ClO/c1-2-3-4-6-10(9-11)7-5-8-12-10/h2H,1,3-9H2
- InChI Key： VWNXUNPXIZXEDE-UHFFFAOYSA-N
- SMILES： ClCC1(CCCC=C)CCCO1

Computed Properties

Exact Mass: 188.0967929g/mol
Monoisotopic Mass: 188.0967929g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 9.2Å²

2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-678188-0.05g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	0.05g	$1140.0	2023-05-29
Enamine	EN300-678188-0.1g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	0.1g	$1195.0	2023-05-29
Enamine	EN300-678188-0.25g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	0.25g	$1249.0	2023-05-29
Enamine	EN300-678188-0.5g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	0.5g	$1302.0	2023-05-29
Enamine	EN300-678188-1.0g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	1g	$1357.0	2023-05-29
Enamine	EN300-678188-2.5g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	2.5g	$2660.0	2023-05-29
Enamine	EN300-678188-5.0g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	5g	$3935.0	2023-05-29
Enamine	EN300-678188-10.0g	2-(chloromethyl)-2-(pent-4-en-1-yl)oxolane	2013153-28-9	10g	$5837.0	2023-05-29

2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane Related Literature

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Additional information on 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane

Comprehensive Overview of 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane (CAS No. 2013153-28-9)

2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane, with the CAS number 2013153-28-9, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique oxolane (tetrahydrofuran) ring structure and reactive chloromethyl and pent-4-en-1-yl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₀H₁₇ClO, highlights its potential for diverse chemical transformations, making it a valuable asset in modern organic synthesis.

In recent years, the demand for high-purity chemical intermediates like 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its application for constructing heterocyclic compounds, which are pivotal in developing bioactive molecules and agrochemicals. The compound's CAS no 2013153-28-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed topics in synthetic chemistry today is the green synthesis of intermediates. 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane aligns with this trend, as its structure allows for atom-efficient reactions and minimal waste generation. This has led to its inclusion in studies exploring sustainable chemistry and catalytic processes. Additionally, its pent-4-en-1-yl moiety offers opportunities for click chemistry applications, a rapidly growing area in bioconjugation and polymer science.

The compound's oxolane ring is another focal point, as it mimics structural motifs found in many natural products and pharmaceuticals. This feature makes 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane a promising candidate for medicinal chemistry projects aiming to develop new therapeutic agents. Its chloromethyl group further enhances its utility by enabling facile derivatization, a key requirement in combinatorial chemistry and high-throughput screening.

From an industrial perspective, the scalability of 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane synthesis is a critical consideration. Recent innovations in flow chemistry and continuous manufacturing have demonstrated its compatibility with these advanced production techniques. This adaptability positions the compound as a viable option for large-scale pharmaceutical manufacturing, addressing the growing need for cost-effective intermediates.

In summary, 2-(Chloromethyl)-2-(pent-4-en-1-yl)oxolane (CAS no 2013153-28-9) is a multifaceted compound with broad applications in organic synthesis, drug development, and material innovation. Its structural features and reactivity profile make it a subject of ongoing research, particularly in contexts emphasizing sustainability and efficiency. As the chemical industry evolves, this compound is poised to play an increasingly prominent role in addressing contemporary scientific challenges.